molecular formula C7H9BrO2 B8416889 7-Bromo-5-heptynoic acid

7-Bromo-5-heptynoic acid

Cat. No.: B8416889
M. Wt: 205.05 g/mol
InChI Key: MEPYEDWQGLFULE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Bromo-5-heptynoic acid is a useful research compound. Its molecular formula is C7H9BrO2 and its molecular weight is 205.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9BrO2

Molecular Weight

205.05 g/mol

IUPAC Name

7-bromohept-5-ynoic acid

InChI

InChI=1S/C7H9BrO2/c8-6-4-2-1-3-5-7(9)10/h1,3,5-6H2,(H,9,10)

InChI Key

MEPYEDWQGLFULE-UHFFFAOYSA-N

Canonical SMILES

C(CC#CCBr)CC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 7-hydroxy-5-heptynoic acid (88.2 g), described in Example 78, in anhydrous ether (300 ml) and pyridine (12 ml) is added dropwise phosphorus tribromide (67.5 g) at 10° C. The solution is stirred at room temperature for 30 min. then cooled to 5° C and 10% HCl (120 ml) is added slowly. The organic layer is washed with water and 10% sodium carbonate, dried (Na2SO4) and concentrated. The residue is distilled under reduced pressure to give 7-bromo-5-heptynoic acid, b.p. 146° C, 0.8 mm.
Quantity
88.2 g
Type
reactant
Reaction Step One
Quantity
12 mL
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reactant
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67.5 g
Type
reactant
Reaction Step Two
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Quantity
120 mL
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reactant
Reaction Step Three
Name
Quantity
300 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

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